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Compound of Interest

Compound Name: lopromide-d3

Cat. No.: B564850

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of lopromide-d3. The following
procedures are designed to minimize risk and ensure a safe laboratory environment.

lopromide-d3 is the deuterium-labeled version of lopromide, a non-ionic, iodine-based contrast
agent.[1] While lopromide itself is not classified as a hazardous substance, itis a
pharmaceutical-related compound of unknown potency in an occupational setting.[2] Therefore,
it is prudent to handle its deuterated form, lopromide-d3, with standard laboratory precautions
to mitigate any potential risks.

Key Safety and Hazard Data

The following table summarizes essential information for lopromide and its deuterated analog,
lopromide-d3. Due to the isotopic nature of lopromide-d3, its chemical and toxicological
properties are considered to be nearly identical to those of lopromide.
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Parameter lopromide lopromide-d3 Source
CAS Number 73334-07-3 1189947-73-6 [21[3]
Molecular Formula C18H2413N308 C18H21D3I3N308 [3]
Molecular Weight 791.1 g/mol 794.13 g/mol [3114]

Not classified as

hazardous for
) ) ] Assumed to be the
Primary Hazards handling. Very toxic to ) [2][5]
s ) same as lopromide.
aquatic life with long-

lasting effects.

Storage Temperature Room temperature -20°C [1][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final line of defense in laboratory safety, following the
implementation of engineering and administrative controls.[6] A risk assessment should be
conducted for all laboratory procedures involving chemical handling.[7][8]

Minimum PPE Requirements:

e Lab Coat: A standard lab coat should be worn to protect clothing and skin from potential
splashes.[7][9]

o Eye Protection: Safety glasses with side shields are the minimum requirement.[7][10]
Chemical splash goggles should be worn when there is a higher risk of splashing.[6][10]

o Gloves: Disposable nitrile gloves are generally sufficient for incidental contact.[7] If more
extensive handling is required, or if handling a solution, consider double-gloving or using
gloves with a higher level of chemical resistance.[7]

e Shoes: Closed-toe shoes are mandatory in a laboratory setting to protect against spills and

falling objects.[9]

The following flowchart outlines the decision-making process for selecting the appropriate PPE
when handling lopromide-d3 and other laboratory chemicals.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://static.cymitquimica.com/products/45/pdf/sds-1344804.pdf
https://www.lgcstandards.com/BB/en/Iopromide-d3/p/TRC-I735702
https://www.lgcstandards.com/BB/en/Iopromide-d3/p/TRC-I735702
https://www.lgcstandards.com/BB/en/Iopromide-d3/p/TRC-I735702
https://pubchem.ncbi.nlm.nih.gov/compound/Iopromide
https://static.cymitquimica.com/products/45/pdf/sds-1344804.pdf
https://cdn.caymanchem.com/cdn/msds/18470m.pdf
https://www.medchemexpress.com/iopromide-d3.html
https://www.lgcstandards.com/BB/en/Iopromide-d3/p/TRC-I735702
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b564850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Hazard Assessment
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PPE Selection Workflow for Handling Laboratory Chemicals.

Operational and Disposal Plan
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A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Step-by-Step Handling Protocol

e Pre-Handling:

o Review the Safety Data Sheet (SDS) for lopromide, as a specific one for lopromide-d3
may not be available.

o Ensure all necessary PPE is readily available and in good condition.

o Designate a specific area for handling lopromide-d3, preferably within a fume hood if
there is a potential for aerosol generation.

e Handling:

[¢]

Don the appropriate PPE as determined by your risk assessment.

[¢]

When weighing the solid material, do so in a draft-free environment or a balance
enclosure to avoid generating dust.

[¢]

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

[e]

Avoid direct contact with the skin, eyes, and clothing.[11] In case of accidental contact,
follow the first-aid measures outlined in the SDS.[2]

e Post-Handling:
o Clean the work area thoroughly after use.
o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

lopromide is classified as very toxic to aquatic life with long-lasting effects.[5] Therefore, proper
disposal is critical to prevent environmental contamination.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b564850?utm_src=pdf-body
https://www.benchchem.com/product/b564850?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-HN88-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjc5MTd8YXBwbGljYXRpb24vcGRmfGFEYzRMMmc0TWk4NU1qRXdNRGt6TlRZNE1ETXdMMU5FUWw5SVRqZzRYME5JWDBWT0xuQmtaZ3wxMjNkNjM5Y2NmMmZmMzZiYzljMTVhOGQ3M2ZkODRhOTU3YjQyYzdlNmQ3ZjIxZGE5ZjI3MDNkOGUyOGJmYWU2
https://static.cymitquimica.com/products/45/pdf/sds-1344804.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1344804.pdf
https://cdn.caymanchem.com/cdn/msds/18470m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Collection:

o All solid waste contaminated with lopromide-d3 (e.g., weighing paper, contaminated
gloves, pipette tips) should be collected in a designated, labeled hazardous waste
container.

o Agueous waste containing lopromide-d3 should be collected in a separate, labeled
hazardous waste container for liquid chemical waste.

e Disposal Procedure:
o Dispose of all waste in accordance with local, state, and federal regulations.
o Do not dispose of lopromide-d3 down the drain.[11]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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